(6R,7R)-7-Amino-8-oxo-3-((Z)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• CAS No.: 106447-44-3
• Product Name: (6R,7R)-7-Amino-8-oxo-3-((Z)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 7-amino-8-oxo-3-[(Z)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C10H12N2O3S/c1-2-3-5-4-16-9-6(11)8(13)12(9)7(5)10(14)15/h2-3,6,9H,4,11H2,1H3,(H,14,15)/b3-2-
• Standard InChIKey: ZYLDQHILNOZKIF-IHWYPQMZSA-N
• Isomeric SMILES: C/C=C\C1=C(N2[C@@H]([C@@H](C2=O)N)SC1)C(=O)O
• SMILES: CC=CC1=C(N2C(C(C2=O)N)SC1)C(=O)O
• Canonical SMILES: CC=CC1=C(N2C(C(C2=O)N)SC1)C(=O)O
• Description: (6R,7R)-7-Amino-8-oxo-3-(1Z)-1-propen-1-yl-5--thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid is an impurity of Cefprozil (C243910), an semisynthetic oral cephalosporin consisting of approx. 90:10 Z/E isomeric mixture and is an antibacterial agent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (6R,7R)-7-Amino-8-oxo-3-(1Z)-1-propen-1-yl-5--thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• PubChem Compound: 10220390
• Last Modified: Nov 11 2021